![molecular formula C12H17NO2 B2669360 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide CAS No. 1210911-04-8](/img/structure/B2669360.png)
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide
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Overview
Description
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide, also known as DMPO, is a spin-trapping agent that is widely used in scientific research. It has been used in various fields of research, such as biochemistry, pharmacology, and toxicology. DMPO is a stable and non-toxic compound that has been proven to be a useful tool in the study of free radicals and reactive oxygen species (ROS).
Mechanism of Action
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide works by trapping free radicals and ROS, which are highly reactive and short-lived molecules. When 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide reacts with free radicals, it forms stable adducts that can be detected and analyzed using various techniques such as electron spin resonance (ESR) spectroscopy. 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide can trap a wide range of free radicals, including hydroxyl radicals, superoxide radicals, and nitric oxide radicals.
Biochemical and Physiological Effects:
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress and damage in various tissues and organs, including the liver, heart, and brain. 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide has also been shown to have anti-inflammatory properties and to inhibit the production of cytokines and chemokines. In addition, 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide in lab experiments is its stability and non-toxicity. 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide is a stable compound that can be stored for long periods without degradation. It is also non-toxic and does not interfere with the normal functioning of cells and tissues. However, one limitation of using 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide is its relatively low reactivity with some free radicals, which can limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide. One area of research is the development of new spin-trapping agents that are more reactive and selective than 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide. Another area of research is the use of 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide in the study of oxidative stress and damage in human diseases, such as cancer and cardiovascular disease. Finally, the use of 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide in the development of new therapeutic agents with antioxidant and anti-inflammatory properties is an exciting area of research that holds promise for the treatment of various diseases.
Synthesis Methods
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide can be synthesized by the reaction of pyridine N-oxide with 2,6-dimethyltetrahydropyran in the presence of a catalyst. The reaction produces 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide as a white crystalline solid with a yield of around 50%.
Scientific Research Applications
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide has been widely used in scientific research as a spin-trapping agent to study free radicals and ROS. It is commonly used in the field of biochemistry to study the oxidative stress and damage caused by free radicals. 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide can also be used to study the mechanism of action of various drugs and to evaluate their antioxidant properties. In pharmacology, 4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide has been used to study the effect of drugs on the production of ROS and to evaluate their potential as therapeutic agents.
properties
IUPAC Name |
4-(2,6-dimethyloxan-4-yl)-1-oxidopyridin-1-ium |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-9-7-12(8-10(2)15-9)11-3-5-13(14)6-4-11/h3-6,9-10,12H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POEIANNQTQKHAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(O1)C)C2=CC=[N+](C=C2)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,6-Dimethyl-tetrahydro-pyran-4-yl)-pyridine 1-oxide |
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